Cas no 80547-65-5 (Benzoic acid, 3-hydroxy-4-methoxy-5-nitro-)

Benzoic acid, 3-hydroxy-4-methoxy-5-nitro- structure

80547-65-5 structure

Product Name:Benzoic acid, 3-hydroxy-4-methoxy-5-nitro-

CAS No:80547-65-5

MF:C₈H₇NO₆

MW:213.144282579422

CID:705450

PubChem ID:12928012

Update Time:2024-02-04

Benzoic acid, 3-hydroxy-4-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-hydroxy-4-methoxy-5-nitro-
- 3-hydroxy-4-methoxy-5-nitrobenzoic acid
- 3-Hydroxy-4-methoxy-5-nitrobenzoic acid (ACI)
- CHEMBL90106
- DTXSID30513193
- 80547-65-5
- BDBM50405322
- Inchi： 1S/C8H7NO6/c1-15-7-5(9(13)14)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
- InChI Key： YJNZVXWSDLXUFD-UHFFFAOYSA-N
- SMILES： O=C(C1C=C([N+](=O)[O-])C(OC)=C(O)C=1)O

Computed Properties

Exact Mass: 213.02733694g/mol
Monoisotopic Mass: 213.02733694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 113Å²

Benzoic acid, 3-hydroxy-4-methoxy-5-nitro- Production Method

Production Method 1

1269063-87-7

80547-65-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 3 h, 40 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

New, Highly Active Nonbenzoquinone Geldanamycin Derivatives by Using Mutasynthesis

Eichner, Simone; et al, ChemBioChem, 2009, 10(11), 1801-1805

Production Method 2

125629-01-8

80547-65-5

Reaction Conditions

1.1 Solvents: Pyridine ; 3 h, rt; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
2.1 Reagents: Potassium carbonate Solvents: Acetone ; reflux; cooled
3.1 Reagents: Sodium methoxide Solvents: Methanol , Water ; 3 h, rt
3.2 Reagents: Sulfuric acid Solvents: Water
3.3 Reagents: Sodium bicarbonate ; neutralized
4.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 3 h, 40 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

New, Highly Active Nonbenzoquinone Geldanamycin Derivatives by Using Mutasynthesis

Eichner, Simone; et al, ChemBioChem, 2009, 10(11), 1801-1805

Production Method 3

84211-30-3

80547-65-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; 48 h, reflux; cooled
2.1 Solvents: Pyridine ; 3 h, rt; overnight, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
3.1 Reagents: Potassium carbonate Solvents: Acetone ; reflux; cooled
4.1 Reagents: Sodium methoxide Solvents: Methanol , Water ; 3 h, rt
4.2 Reagents: Sulfuric acid Solvents: Water
4.3 Reagents: Sodium bicarbonate ; neutralized
5.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 3 h, 40 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

New, Highly Active Nonbenzoquinone Geldanamycin Derivatives by Using Mutasynthesis

Eichner, Simone; et al, ChemBioChem, 2009, 10(11), 1801-1805

Production Method 4

80547-88-2

80547-65-5

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol , Water ; 3 h, rt
1.2 Reagents: Sulfuric acid Solvents: Water
1.3 Reagents: Sodium bicarbonate ; neutralized
2.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 3 h, 40 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

New, Highly Active Nonbenzoquinone Geldanamycin Derivatives by Using Mutasynthesis

Eichner, Simone; et al, ChemBioChem, 2009, 10(11), 1801-1805

Production Method 5

80547-65-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; reflux; cooled
2.1 Reagents: Sodium methoxide Solvents: Methanol , Water ; 3 h, rt
2.2 Reagents: Sulfuric acid Solvents: Water
2.3 Reagents: Sodium bicarbonate ; neutralized
3.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 3 h, 40 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

New, Highly Active Nonbenzoquinone Geldanamycin Derivatives by Using Mutasynthesis

Eichner, Simone; et al, ChemBioChem, 2009, 10(11), 1801-1805

Production Method 6

78238-13-8

80547-65-5

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; -78 °C → rt; 48 h, rt
1.2 Reagents: Water ; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Sulfuric acid Solvents: Methanol ; 48 h, reflux; cooled
3.1 Solvents: Pyridine ; 3 h, rt; overnight, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8, rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4
4.1 Reagents: Potassium carbonate Solvents: Acetone ; reflux; cooled
5.1 Reagents: Sodium methoxide Solvents: Methanol , Water ; 3 h, rt
5.2 Reagents: Sulfuric acid Solvents: Water
5.3 Reagents: Sodium bicarbonate ; neutralized
6.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 3 h, 40 °C
6.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

New, Highly Active Nonbenzoquinone Geldanamycin Derivatives by Using Mutasynthesis

Eichner, Simone; et al, ChemBioChem, 2009, 10(11), 1801-1805